Cas no 1058175-25-9 (3-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3,5-dimethoxyphenyl)urea)

• Product Name: 3-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3,5-dimethoxyphenyl)urea
• CAS No: 1058175-25-9
• MF: C₂₂H₂₃ClN₄O₄
• MW: 442.895424127579
• CID: 5954454
• PubChem ID: 44116351
• Update Time: 2025-05-19

3-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3,5-dimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3,5-dimethoxyphenyl)urea
• 1-[3-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]propyl]-3-(3,5-dimethoxyphenyl)urea
• AKOS024500495
• 1-(3-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)-3-(3,5-dimethoxyphenyl)urea
• VU0637412-1
• F5149-0515
• 1058175-25-9

• Inchi： 1S/C22H23ClN4O4/c1-30-18-12-17(13-19(14-18)31-2)25-22(29)24-10-3-11-27-21(28)9-8-20(26-27)15-4-6-16(23)7-5-15/h4-9,12-14H,3,10-11H2,1-2H3,(H2,24,25,29)
• InChI Key： XOQRGHQBKUVPAP-UHFFFAOYSA-N
• SMILES： N(CCCN1N=C(C2=CC=C(Cl)C=C2)C=CC1=O)C(NC1=CC(OC)=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 442.1407829g/mol
• Monoisotopic Mass: 442.1407829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.3Ų

Additional information on 3-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3,5-dimethoxyphenyl)urea

Introduction to Compound with CAS No. 1058175-25-9 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 1058175-25-9 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 3-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-1-(3,5-dimethoxyphenyl)urea, represents a fascinating blend of structural complexity and potential biological activity. The unique structural features of this molecule make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of this compound is characterized by a pyridazine core, which is a heterocyclic aromatic ring system containing two adjacent nitrogen atoms. This pyridazine moiety is further functionalized with a propyl chain and a urea group, both of which contribute to the compound's overall pharmacological profile. The presence of a 4-chlorophenyl group and 3,5-dimethoxyphenyl group adds additional layers of complexity, potentially influencing the compound's solubility, bioavailability, and interaction with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents based on heterocyclic compounds. Pyridazine derivatives have been particularly studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The compound with CAS No. 1058175-25-9 is no exception and has been the subject of several preliminary studies aimed at elucidating its biological activity.

One of the most compelling aspects of this compound is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary in vitro studies have suggested that it may interact with enzymes such as kinases and phosphodiesterases, which are known to play crucial roles in cell signaling and proliferation. By modulating the activity of these enzymes, the compound could potentially disrupt abnormal cellular processes associated with various diseases.

The urea group in the molecular structure of this compound is particularly noteworthy, as urea-based derivatives have shown promise in drug development due to their ability to form stable hydrogen bonds with biological targets. This interaction can enhance binding affinity and selectivity, making urea compounds valuable candidates for therapeutic intervention. The specific arrangement of atoms around the urea group in this molecule may contribute to its unique pharmacological properties.

Furthermore, the presence of chlorine and methoxy substituents on the aromatic rings provides additional opportunities for fine-tuning the compound's biological activity. These functional groups can influence electronic properties, lipophilicity, and metabolic stability, all of which are critical factors in drug design. The combination of these features makes this compound a versatile scaffold for developing novel therapeutic agents.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before conducting expensive wet-lab experiments. By leveraging techniques such as molecular docking and virtual screening, scientists can identify potential binding interactions between this compound and target proteins. These computational studies have already provided valuable insights into how this molecule might interact with biological systems.

In addition to its potential as an enzyme inhibitor, this compound has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, autoimmune conditions, and cancer. By targeting inflammatory pathways, this molecule could potentially mitigate symptoms associated with these conditions. Preliminary studies have shown that it may modulate the production of pro-inflammatory cytokines, thereby reducing inflammatory responses.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules efficiently and with high purity. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography allow researchers to obtain sufficient quantities of the compound for further study.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary pharmacokinetic studies have provided insights into how this molecule behaves within biological systems, which can guide future optimization efforts.

One particularly promising aspect of this compound is its potential for use in combination therapy regimens. By pairing it with other drugs that target different aspects of disease pathways, researchers may be able to achieve synergistic effects that enhance overall therapeutic outcomes. This approach has gained traction in recent years as a strategy for overcoming drug resistance and improving patient responses.

The regulatory landscape for new pharmaceutical agents continues to evolve, presenting both challenges and opportunities for developers like those working on this compound. Ensuring compliance with regulatory requirements is essential for bringing new drugs to market safely and effectively. However, regulatory agencies are increasingly recognizing the importance of innovative therapies based on novel chemical entities like this one.

In conclusion，the compound with CAS No 1058175-25-9， formally known as 3-{3-[3-(4-chlorophenyl)-6-oxo-1，6-dihydropyridazin-1-yl]propyl}-1-(3，5-dimethoxyphenyl)urea， represents a promising candidate for further pharmaceutical research。 Its unique structural features， potential biological activities， and favorable pharmacokinetic properties make it an attractive scaffold for developing novel therapeutic agents。 As research continues to uncover new applications for this molecule， it holds significant promise for improving human health outcomes。